![molecular formula C15H17NO3 B2445692 Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate CAS No. 2411313-21-6](/img/structure/B2445692.png)
Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate
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Overview
Description
Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate, also known as MPAC, is a chemical compound that has been studied for its potential applications in various scientific fields. MPAC is a naphthalene derivative that has shown promising results in scientific research due to its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins involved in disease pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer, and acetylcholinesterase (AChE), an enzyme involved in Alzheimer's disease. This compound has also been shown to bind to the active site of proteins involved in cancer and neurodegenerative diseases, leading to their inhibition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and reduces inflammation. In vivo studies have shown that this compound reduces tumor growth and improves cognitive function in animal models of Alzheimer's disease. However, the toxicity and pharmacokinetics of this compound have not been fully characterized, and further studies are needed to determine its safety and efficacy in humans.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate in lab experiments is its unique chemical structure, which allows for the synthesis of novel derivatives with different properties. This compound is also relatively easy to synthesize and purify, making it a cost-effective starting material for various applications. However, one limitation of using this compound is its potential toxicity and lack of pharmacokinetic data, which may limit its use in certain applications.
Future Directions
There are many future directions for the study of Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate. One direction is the synthesis of novel derivatives with improved properties for drug discovery and materials science. Another direction is the characterization of the pharmacokinetics and toxicity of this compound in animal models and humans. Additionally, the use of this compound as a probe for studying protein-ligand interactions and enzyme kinetics could lead to the discovery of new drug targets and therapeutic strategies. Overall, this compound is a promising compound with many potential applications in various scientific fields.
Synthesis Methods
The synthesis of Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate involves the reaction of 2-naphthoic acid with propionyl chloride and methylamine. The resulting product is then treated with hydrogen gas in the presence of a palladium catalyst to yield this compound. This method has been optimized to produce high yields of this compound while minimizing the formation of impurities.
Scientific Research Applications
Methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. In biochemistry, this compound has been used as a probe to study protein-ligand interactions and enzyme kinetics. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.
Properties
IUPAC Name |
methyl 2-(prop-2-enoylamino)-3,4-dihydro-1H-naphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-3-13(17)16-15(14(18)19-2)9-8-11-6-4-5-7-12(11)10-15/h3-7H,1,8-10H2,2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZOABGRLUYFFHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCC2=CC=CC=C2C1)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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